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Compound of Interest

Compound Name: 1-Hydroxy-2,1-benzoxaborolane

Cat. No.: B1205723

Essential Safety and Handling Guide for 1-
Hydroxy-2,1-benzoxaborolane

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Hydroxy-2,1-benzoxaborolane
(CAS No: 5735-41-1). Adherence to these procedural guidelines is essential for ensuring
laboratory safety and maintaining experimental integrity.

Hazard Identification

1-Hydroxy-2,1-benzoxaborolane is classified with the following hazards.[1][2][3]

Hazard Statement Code Description

Skin Irritation (Category 2) H315 Causes skin irritation.[1][2][3]
Serious Eye Irritation H319 Causes serious eye irritation.
(Category 2A) [1]1[2][3]

Specific target organ toxicity — M rat
ay cause respiratory

single exposure (Category 3), H335
g P ( gory 3) irritation.[1][2][3]

Respiratory system

Signal Word: Warning
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Personal Protective Equipment (PPE)

Proper personal protective equipment is critical to ensure safety when handling 1-Hydroxy-2,1-
benzoxaborolane. The following table summarizes the recommended PPE.
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Body Part

Recommended Protection

Specifications & Rationale

Eyes/Face

Safety glasses with side-

shields or Goggles

Must be tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU) to protect
against splashes and airborne

particles.[1]

Skin

Chemical-resistant gloves

Gloves must be inspected for
integrity before each use and
satisfy the specifications of
Regulation (EU) 2016/425 and
the standard EN 374.[1] Use
proper glove removal
technique to avoid skin

contact.[1]

Protective clothing

A lab coat, chemical-resistant
apron, or coveralls should be
worn to prevent skin contact.
The type of body protection
should be selected based on
the concentration and amount
of the dangerous substance at

the specific workplace.[1]

Respiratory

Dust mask or respirator

Respiratory protection is not
typically required for small
quantities in well-ventilated
areas.[1] If dusts are
generated, a NIOSH-approved
N95 (US) or EN 143 type P1
(EV) patrticulate respirator is

recommended.[1]

Operational and Disposal Plans
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A strict operational plan is necessary to minimize exposure and ensure safe handling from
receipt to disposal.

Step-by-Step Handling Protocol:

e Engineering Controls: Always handle 1-Hydroxy-2,1-benzoxaborolane in a well-ventilated
area. For procedures that may generate dust, use a certified chemical fume hood. Ensure
that eyewash stations and safety showers are readily accessible.

e Pre-Handling Inspection: Before use, inspect the container for any damage or leaks. Ensure
all necessary PPE is available and in good condition.

» Handling: Avoid the formation of dust and aerosols.[1] Avoid breathing vapors, mist, or gas.
[1] Prevent contact with skin and eyes. When transferring the solid, use a spatula or other
appropriate tool. For solution preparation, add the solid slowly to the solvent to avoid
splashing.

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed
when not in use and store it locked up.[1]

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[1] Clean the work area and decontaminate any equipment used. Dispose of
contaminated gloves and other disposable PPE as hazardous waste.[1]

Disposal Plan:

All waste containing 1-Hydroxy-2,1-benzoxaborolane must be treated as hazardous waste
and disposed of according to institutional and local regulations.[4][5]

e Segregation: Collect all solid waste (e.g., contaminated gloves, weighing paper, pipette tips)
in a designated, labeled hazardous waste container.[4] Collect all liquid waste in a separate,
labeled hazardous waste container. Do not mix with other incompatible waste streams.

o Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name
"1-Hydroxy-2,1-benzoxaborolane,” and the associated hazard symbols (e.qg., irritant).[4]
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» Disposal: Transfer the sealed and labeled waste containers to your institution's
environmental health and safety department for disposal at a licensed hazardous waste
facility. Do not dispose of this chemical down the drain.[1]

Spill Management and First Aid

Spill Response:

In the event of a spill, immediate and appropriate action is required.
o Evacuate: Alert personnel and evacuate the immediate area.

» Ventilate: Ensure the area is well-ventilated.

o Contain: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust
formation.[1] Place the material into a suitable, closed, and labeled container for disposal.[1]

o Decontaminate: Clean the spill area thoroughly. All cleaning materials must also be disposed
of as hazardous waste.

First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1]

In Case of Skin Contact: Wash off with soap and plenty of water.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.[1]

In all cases of exposure, seek medical attention.
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PPE Selection for Handling 1-Hydroxy-2,1-benzoxaborolane
4

Task Assessment

Start: Assess Handling Task

J

Aall Scale / Low Dust Risk \_arge Scale / High Dust Risk
4 / PPE Requirements \‘ )

Small Scale / Solutions Large Scale / Dust Potential
(e.g., weighing, preparing solutions) (e.qg., bulk transfer, sonication)

Enhanced PPE:
- Chemical Goggles

Standard PPE:
- Safety Glasses with Side-Shields
- Nitrile Gloves
- Lab Coat

- Nitrile Gloves
- Lab Coat
- N95/P1 Dust Mask

/

Action

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-Hydroxy-2,1-benzoxaborolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

